Cas no 180967-67-3 (1,5-Hexadiyne-3,4-dione, 1,6-diphenyl-)

• Product name: 1,5-Hexadiyne-3,4-dione, 1,6-diphenyl-
• CAS No: 180967-67-3
• MF: C₁₈H₁₀O₂
• MW: 258.2708
• CID: 1372561
• PubChem ID: 11054340

1,5-Hexadiyne-3,4-dione, 1,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexadiyne-3,4-dione, 1,6-diphenyl-
• 1,6-diphenylhexa-1,5-diyne-3,4-dione
• SCHEMBL8103677
• (oxalyl)(phen yl)acetylene
• 180967-67-3
• DTXSID40453556

• Inchi： InChI=1S/C18H10O2/c19-17(13-11-15-7-3-1-4-8-15)18(20)14-12-16-9-5-2-6-10-16/h1-10H
• InChI Key： OBHSTCRJRCSKGT-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C#CC(=O)C(=O)C#CC2=CC=CC=C2

Computed Properties

• Exact Mass: 258.0681
• Monoisotopic Mass: 258.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 34.14